Cas no 1609407-14-8 ((2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide)

• Product Name: (2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide
• CAS No: 1609407-14-8
• MF: C₁₇H₂₂BrNO₃
• MW: 368.265484333038
• CID: 4608725
• Update Time: 2025-05-20

(2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide

• Inchi： 1S/C17H21NO3.BrH/c1-19-15-6-4-13(5-7-15)11-18-12-14-10-16(20-2)8-9-17(14)21-3;/h4-10,18H,11-12H2,1-3H3;1H
• InChI Key： FLSOAILXANOINE-UHFFFAOYSA-N
• SMILES： C(C1C=C(OC)C=CC=1OC)NCC1C=CC(OC)=CC=1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide

Introduction to (2,5-Dimethoxybenzyl)(4-Methoxybenzyl)Amine Hydrobromide

The compound (2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide with CAS No. 1609407-14-8 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include two methoxy-substituted benzyl groups attached to an amine backbone, along with a hydrobromide counterion. The presence of multiple methoxy groups introduces electronic effects that can influence the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of (2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide in various applications, particularly in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, leveraging its structural versatility to design compounds with enhanced pharmacokinetic profiles. The compound's ability to undergo diverse chemical transformations, such as nucleophilic substitutions and coupling reactions, makes it a valuable building block in medicinal chemistry.

One of the most promising areas of research involving this compound is its application in the development of neuroprotective agents. Studies have demonstrated that derivatives of (2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide exhibit neuroprotective properties by modulating key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The methoxy groups on the benzene rings contribute to the compound's ability to cross the blood-brain barrier, enhancing its potential as a therapeutic agent.

In addition to its pharmacological applications, (2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide has also been investigated for its role in cancer research. Preclinical studies have shown that certain derivatives of this compound can inhibit the growth of cancer cells by targeting specific oncogenic pathways. The compound's ability to induce apoptosis in cancer cells while sparing normal cells has been attributed to its unique chemical structure and functional groups.

The synthesis of (2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide involves a multi-step process that typically begins with the preparation of the individual benzyl amine precursors. These precursors are then subjected to coupling reactions under controlled conditions to form the final product. The use of advanced purification techniques ensures that the compound meets high standards of purity and quality required for both research and potential therapeutic applications.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided critical insights into its molecular structure, stereochemistry, and conformational flexibility. Such detailed structural information is essential for understanding the compound's behavior in different chemical and biological systems.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of (2,5-dimethoxybenzyl)(4-methoxybenzyl)amine hydrobromide and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications. Its unique combination of chemical properties and biological activity positions it as a key player in the development of next-generation therapeutics.